1. Home
  2. Product
  3. Main Products
  4. Octyl 4-chloro-3-[[2-(4-hexoxy-3-methyl-2,5-dioxoimidazolidin-1-yl)-3-(4-methoxyphenyl)-3-oxopropanoyl]amino]benzoate
Octyl 4-chloro-3-[[2-(4-hexoxy-3-methyl-2,5-dioxoimidazolidin-1-yl)-3-(4-methoxyphenyl)-3-oxopropanoyl]amino]benzoate Octyl 4-chloro-3-[[2-(4-hexoxy-3-methyl-2,5-dioxoimidazolidin-1-yl)-3-(4-methoxyphenyl)-3-oxopropanoyl]amino]benzoate
Brand Name: Vulcanchem
CAS No.: 116330-58-6
VCID: VC0046413
InChI: InChI=1S/C35H46ClN3O8/c1-5-7-9-11-12-14-22-47-34(43)25-17-20-27(36)28(23-25)37-31(41)29(30(40)24-15-18-26(45-4)19-16-24)39-32(42)33(38(3)35(39)44)46-21-13-10-8-6-2/h15-20,23,29,33H,5-14,21-22H2,1-4H3,(H,37,41)
SMILES: CCCCCCCCOC(=O)C1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C2=CC=C(C=C2)OC)N3C(=O)C(N(C3=O)C)OCCCCCC
Molecular Formula: C35H46ClN3O8
Molecular Weight: 672.2 g/mol

Octyl 4-chloro-3-[[2-(4-hexoxy-3-methyl-2,5-dioxoimidazolidin-1-yl)-3-(4-methoxyphenyl)-3-oxopropanoyl]amino]benzoate

CAS No.: 116330-58-6

Main Products

VCID: VC0046413

Molecular Formula: C35H46ClN3O8

Molecular Weight: 672.2 g/mol

Octyl 4-chloro-3-[[2-(4-hexoxy-3-methyl-2,5-dioxoimidazolidin-1-yl)-3-(4-methoxyphenyl)-3-oxopropanoyl]amino]benzoate - 116330-58-6

CAS No. 116330-58-6
Product Name Octyl 4-chloro-3-[[2-(4-hexoxy-3-methyl-2,5-dioxoimidazolidin-1-yl)-3-(4-methoxyphenyl)-3-oxopropanoyl]amino]benzoate
Molecular Formula C35H46ClN3O8
Molecular Weight 672.2 g/mol
IUPAC Name octyl 4-chloro-3-[[2-(4-hexoxy-3-methyl-2,5-dioxoimidazolidin-1-yl)-3-(4-methoxyphenyl)-3-oxopropanoyl]amino]benzoate
Standard InChI InChI=1S/C35H46ClN3O8/c1-5-7-9-11-12-14-22-47-34(43)25-17-20-27(36)28(23-25)37-31(41)29(30(40)24-15-18-26(45-4)19-16-24)39-32(42)33(38(3)35(39)44)46-21-13-10-8-6-2/h15-20,23,29,33H,5-14,21-22H2,1-4H3,(H,37,41)
Standard InChIKey IRZXEXMSIICERU-UHFFFAOYSA-N
SMILES CCCCCCCCOC(=O)C1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C2=CC=C(C=C2)OC)N3C(=O)C(N(C3=O)C)OCCCCCC
Canonical SMILES CCCCCCCCOC(=O)C1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C2=CC=C(C=C2)OC)N3C(=O)C(N(C3=O)C)OCCCCCC
Synonyms 4-Chloro-3-[2-(4-methoxyphenylcarbonyl)-2-(4-hexyloxy-3-methyl-2,5-dioxoimidazolidin-1-yl)acetylamino]benzoic acid octyl ester
PubChem Compound 14534097
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19